Cas no 62084-02-0 (1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid)

• Product name: 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid
• CAS No: 62084-02-0
• MF: C₁₀H₇N₃O₅
• MW: 249.17968
• CID: 513397

1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid, 4,5-dihydro-1-(4-nitrophenyl)-5-oxo-
• 1-(4-nitrophenyl)-5-oxo-4H-pyrazole-3-carboxylic acid
• 4,5-dihydro-1-(4-nitrophenyl)-5-oxo-1H-pyrazole-3-carboxylic acid
• 1-(4-nitrophenyl)-5-oxo-4,5-dihydro-1H-pyrazole-3-carboxylic acid
• 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid

Computed Properties

• Exact Mass: 249.03861

Experimental Properties

• PSA: 113.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid

Professional Introduction to 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid (CAS No. 62084-02-0)

1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid, identified by its CAS number CAS No. 62084-02-0, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both nitro and carboxylic acid functional groups makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound belongs to the pyrazole class of heterocycles, which are known for their broad spectrum of biological activities. Pyrazoles have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The specific substitution pattern in 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid enhances its pharmacological potential, making it a valuable candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The nitro group in this compound is particularly interesting as it can be reduced to an amine, which is a common strategy in drug design to enhance bioavailability and metabolic stability. This property has opened up new avenues for exploring its utility in the synthesis of small-molecule drugs.

The carboxylic acid moiety in 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid also plays a crucial role in its reactivity. It can participate in various chemical reactions such as esterification, amidation, and cyclization, which are essential for constructing complex molecular structures. These reactions are fundamental in the synthesis of peptidomimetics and other pharmacophores that mimic the biological activity of natural products.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. For instance, pyrazole derivatives have shown promising results in the treatment of neurological disorders, cardiovascular diseases, and infectious diseases. The structural flexibility of 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid allows for modifications that can optimize its binding affinity to target proteins and enzymes.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods are critical for ensuring that the final product meets the stringent standards required for pharmaceutical applications.

In addition to its synthetic utility, 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid has been investigated for its potential role in material science. Its ability to form stable complexes with metal ions makes it a candidate for developing new materials with applications in catalysis and sensing.

The pharmacological profile of this compound is still under extensive research. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. Further preclinical studies are needed to validate these findings and explore potential therapeutic applications.

The use of computational chemistry tools has significantly accelerated the discovery process for new drug candidates. Molecular modeling techniques have been employed to predict the binding interactions between 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid and biological targets. These predictions provide valuable insights into the compound's mechanism of action and help guide the design of more effective derivatives.

The environmental impact of chemical synthesis is also a growing concern in pharmaceutical research. Green chemistry principles have been integrated into the synthesis of 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid, aiming to minimize waste generation and reduce hazardous byproducts. These efforts align with global initiatives to promote sustainable practices in drug development.

In conclusion, 1-(4-Nitrophenyl)-5-Oxo-4,5-Dihydro-1h-Pyrazole-3-Carboxylic Acid (CAS No. 62084-02-0) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules. Ongoing studies continue to uncover new applications for this compound, reinforcing its importance in the development of novel therapeutic agents.